Cas no 909089-37-8 (N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide
• CAS No: 909089-37-8
• MF: C₂₅H₃₀N₄O₃
• MW: 434.530705928802
• CID: 6407867
• PubChem ID: 5309253
• Update Time: 2025-05-22

N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide
• N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1H-quinazolin-3-yl)pentanamide
• N-(1-benzyl-4-piperidyl)-5-[2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl]pentanamide
• 909089-37-8
• SR-01000142901
• HMS2252I21
• SR-01000142901-1
• SMR000096917
• MLS000120000
• AKOS005021393
• EU-0060587
• F3407-3766
• CHEMBL1322842
• VU0112484-5
• N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)pentanamide

• Inchi： 1S/C25H30N4O3/c30-23(26-20-13-16-28(17-14-20)18-19-8-2-1-3-9-19)12-6-7-15-29-24(31)21-10-4-5-11-22(21)27-25(29)32/h1-5,8-11,20H,6-7,12-18H2,(H,26,30)(H,27,32)
• InChI Key： XFCXXJFUWKEXKR-UHFFFAOYSA-N
• SMILES： O=C(CCCCN1C(NC2C=CC=CC=2C1=O)=O)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 434.23179083g/mol
• Monoisotopic Mass: 434.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.8Ų

Additional information on N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide

Comprehensive Overview of N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide (CAS No. 909089-37-8)

The compound N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide (CAS No. 909089-37-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzylpiperidine moiety and a tetrahydroquinazoline scaffold makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in drug development.

One of the key features of this compound is its heterocyclic framework, which is often associated with high binding affinity to biological targets. The presence of both piperidine and quinazoline rings suggests potential interactions with enzymes or receptors involved in neurological and inflammatory processes. This has led to increased searches for terms like "quinazoline derivatives in drug discovery" and "piperidine-based therapeutics," reflecting the growing curiosity about its mechanisms of action.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide fits into this trend, as its structure aligns with the design principles of targeted therapies. Online discussions frequently highlight questions such as "How do quinazoline derivatives affect cell signaling?" and "What are the latest developments in piperidine-containing drugs?"—topics that underscore the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of this molecule involves multi-step organic reactions, including amide coupling and cyclization strategies. Its CAS No. 909089-37-8 serves as a critical identifier for researchers sourcing the compound for experimental studies. Laboratories focusing on medicinal chemistry optimization often explore its physicochemical properties, such as solubility and stability, to enhance its drug-like characteristics.

The compound's potential applications extend to areas like neurodegenerative disease research and immune modulation, where its dual pharmacophores could offer synergistic effects. Notably, the 2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl group is a notable structural motif found in compounds with documented bioactivity, further fueling interest in its utility. Searches for "quinazoline dione biological activities" and "benzylpiperidine pharmacokinetics" reflect this investigative focus.

As the scientific community continues to explore N-(1-benzylpiperidin-4-yl)-5-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide, its role in high-throughput screening assays and structure-activity relationship (SAR) studies becomes increasingly prominent. The compound exemplifies the intersection of traditional medicinal chemistry and modern drug design, making it a subject of both academic and industrial research. With ongoing studies, it may soon emerge as a cornerstone in the development of next-generation therapeutics.